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Introduction

Amilon, a spherical silica functional filler coated with lauroyl lysine, is a key ingredient in
modern cosmetic formulations designed to enhance sensory feel, provide a smooth texture,
and serve as an alternative to traditional nylon powders. Its hydrophobic nature, imparted by
the lauroyl lysine coating, presents unique challenges and opportunities for dispersion within
various cosmetic bases. Proper dispersion is critical to unlocking its full potential, ensuring
product stability, and delivering a consistent, high-quality end-product.

These application notes provide detailed techniques and protocols for effectively dispersing
Amilon in a range of cosmetic systems, including oil-in-water (O/W) emulsions, water-in-oll
(W/O) emulsions, anhydrous gels, and water-based serums. The following sections offer
structured methodologies for formulation development, alongside protocols for evaluating the
quality and stability of the final dispersion.

I. Physicochemical Properties of Amilon

A thorough understanding of Amilon's properties is fundamental to selecting an appropriate
dispersion strategy.
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Significance for
Property Value . .
Dispersion

The lauroyl lysine coating
renders the silica particle
- ) surface hydrophobic, requiring
INCI Name Silica (and) Lauroyl Lysine ] T
dispersion in a non-aqueous
phase or with the aid of

suitable wetting agents.[1][2]

Proper dispersion is necessary
) ) to avoid agglomeration and
Appearance Fine, white powder )
ensure a smooth, uniform

texture in the final product.

The spherical shape
contributes to a desirable skin
] ] feel and can aid in achieving a
Particle Shape Spherical ] ) ]
more uniform dispersion
compared to irregularly shaped

particles.

This particle size range is
generally suitable for cosmetic

Average Particle Size 10 - 20 pm applications, but effective
dispersion is crucial to prevent
a gritty feel.

Dispersion, rather than
Solubili Insoluble in water and most dissolution, is the primary
olubifity . . . :
organic solvents mechanism of incorporation

into cosmetic bases.[3]

Il. Dispersion Techniques for Amilon in Various
Cosmetic Bases

The selection of a dispersion technique for Amilon is highly dependent on the nature of the
cosmetic base. The lauroyl lysine coating makes Amilon lipophilic, favoring its dispersion in the
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oil phase of emulsions or in anhydrous systems.

A. Oil-in-Water (O/W) Emulsions (e.g., Creams, Lotions)

In O/W emulsions, Amilon should be dispersed in the oil phase before emulsification. This
ensures that the hydrophobic particles are properly wetted by the oil, preventing clumping
when the oil and water phases are combined.

Recommended Technique:

Pre-dispersion in the Oil Phase: Combine Amilon with a portion of the oil phase (e.qg.,
esters, silicones, or natural oils) in a separate vessel.

o Wetting: Use a low-speed propeller mixer to gently wet the Amilon particles with the oil.
Ensure all the powder is incorporated and there are no dry clumps.

e High-Shear Mixing: Subject the oil-Amilon slurry to high-shear mixing (e.g., using a
homogenizer or a high-shear mixer) to break down any remaining agglomerates and achieve
a fine, uniform dispersion.[4][5][6][7]

o Emulsification: Add the Amilon-oil phase dispersion to the water phase with continuous
mixing to form the final emulsion.

B. Water-in-Oil (W/O) Emulsions (e.g., Rich Creams,
Foundations)

Similar to O/W emulsions, Amilon should be incorporated into the continuous oil phase.
Recommended Technique:
o Direct Dispersion: Add Amilon directly to the oil phase of the formulation.

» High-Shear Homogenization: Use a high-shear mixer to disperse the Amilon within the oil
phase until a uniform consistency is achieved.

o Emulsification: Slowly add the water phase to the oil phase under continuous high-shear
mixing to form the W/O emulsion.
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C. Anhydrous Gels (e.g., Silicone-Based Primers, Oil
Gels)

Dispersion in anhydrous systems is generally more straightforward due to the absence of
water.

Recommended Technique:

» Vehicle Selection: Choose a suitable non-aqueous vehicle with good wetting properties for
Amilon, such as silicones (e.g., dimethicone, cyclopentasiloxane) or esters.

e Gradual Incorporation: Slowly add Amilon to the vehicle while mixing with a propeller stirrer.

e Homogenization: Once all the powder is incorporated, increase the mixing speed or use a
homogenizer to ensure a uniform and stable dispersion.

D. Water-Based Serums and Gels

Incorporating hydrophobic Amilon into a water-based system is the most challenging scenario.
The use of a wetting agent and high-shear mixing is essential.

Recommended Technique:

o Wetting Agent Slurry: In a separate vessel, create a slurry of Amilon with a suitable wetting
agent (e.g., a low molecular weight ester or a nhon-ionic surfactant) that is compatible with the
final formulation.

o High-Shear Dispersion: Subject the slurry to high-shear mixing to ensure the Amilon
particles are fully coated with the wetting agent.

e Incorporation into the Water Phase: Slowly add the Amilon slurry to the vortex of the water
phase, which should be under vigorous agitation with a high-shear mixer.

o Thickener Addition: If the formulation contains a thickener (e.g., carbomer, xanthan gum), it
is often best to add the Amilon dispersion before the thickener is fully hydrated to allow for
better particle mobility and dispersion.
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lll. Experimental Protocols

A. Protocol for Preparation of an O/W Cream with
Amilon

Objective: To prepare a stable O/W cream containing 3% Amilon with a smooth and non-gritty
texture.

Materials and Equipment:

Beakers

o Water bath

e Overhead propeller stirrer

o High-shear homogenizer

» Weighing balance

e pH meter

e Microscope with slides and coverslips

» Particle size analyzer

Centrifuge

Formulation:
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Phase Ingredient % (wiw)
A (Oil Phase) Cetearyl Alcohol 3.00
Glyceryl Stearate 2.00
Caprylic/Capric Triglyceride 10.00
Amilon 3.00
B (Water Phase) Deionized Water g.s. to 100
Glycerin 5.00
Xanthan Gum 0.20
C (Cool-Down Phase) Phenoxyethanol-(and) 1.00
Ethylhexylglycerin
Fragrance 0.10
Procedure:

» In a beaker, combine all ingredients of the oil phase (Phase A) except for Amilon. Heat to

75°C in a water bath until all solids are melted.

» Add Amilon to the heated oil phase and mix with a propeller stirrer until fully wetted.

» Homogenize the oil phase at 5000 rpm for 5 minutes to ensure uniform dispersion of

Amilon.

» In a separate beaker, combine the water and glycerin of the water phase (Phase B) and heat

to 75°C. Sprinkle in the xanthan gum and mix until fully hydrated.

e Slowly add the oil phase (Phase A) to the water phase (Phase B) under continuous high-

shear homogenization (8000 rpm).

e Continue homogenization for 10 minutes to form a stable emulsion.

¢ Begin cooling the emulsion while stirring with a propeller mixer at a moderate speed.
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* When the temperature reaches 40°C, add the ingredients of the cool-down phase (Phase C).
« Continue mixing until the cream is uniform and has cooled to room temperature.

e Adjust the pH if necessary.

B. Protocol for Evaluation of Amilon Dispersion Quality

1. Visual and Sensory Assessment:
o Procedure: Apply a small amount of the final formulation onto a clean glass slide and

observe for any visible particles or agglomerates. Spread the product on the back of the
hand to assess the texture and feel for any grittiness.

o Acceptance Criteria: A smooth, uniform appearance with no visible particles. A silky, non-
gritty feel upon application.

2. Microscopic Analysis:

e Procedure: Place a small drop of the formulation on a microscope slide and cover with a
coverslip.[8] Observe under a light microscope at 100x and 400x magnification. Capture
images of the particle distribution.

o Acceptance Criteria: Amilon particles should be evenly distributed with minimal
agglomerates. The majority of particles should be primary particles rather than large clusters.

3. Particle Size Analysis:

e Procedure: Use a laser diffraction particle size analyzer to determine the particle size
distribution of Amilon within the cosmetic base.[9][10][11][12][13] The sample may need to
be diluted with a suitable solvent that does not affect the formulation's integrity.

o Acceptance Criteria: The particle size distribution should show a narrow peak around the
primary particle size of Amilon (10-20 um), with a minimal population of larger particles
indicative of agglomeration.

4. Stability Testing:
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e Centrifugation Test:

o Procedure: Place 10g of the formulation into a centrifuge tube and centrifuge at 3000 rpm
for 30 minutes at 40°C.[14][15]

o Acceptance Criteria: No signs of separation, creaming, or sedimentation of Amilon
particles.[16]

o Accelerated Aging (Temperature Cycling):

o Procedure: Subject the formulation in its final packaging to three cycles of temperature
changes, alternating between -10°C for 24 hours and 45°C for 24 hours.[14][15]

o Acceptance Criteria: No significant changes in color, odor, viscosity, pH, or signs of
separation after three cycles.

IV. Quantitative Data Presentation

The following tables present illustrative data from the evaluation of Amilon dispersions in
different cosmetic bases.

Table 1: Particle Size Analysis of Amilon (3%) in Different Cosmetic Bases

Span [(D(90)-

Cosmetic Base D(10) (um) D(50) (um) D(90) (um) D(10))/D(50)]
O/W Cream 85 15.2 28.9 1.34
W/O Lotion 9.1 16.5 31.2 1.34
Anhydrous Gel 7.8 14.1 25.5 1.25
Water-Based 10.2 18.9 453 1.86

Serum

« Interpretation: The anhydrous gel shows the tightest particle size distribution, indicating the
most effective dispersion. The water-based serum exhibits a wider distribution and a larger
D(90) value, suggesting a higher degree of agglomeration.
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Table 2: Stability Assessment of Amilon (3%) Dispersions

Centrifugation Result
(3000 rpm, 30 min)

Cosmetic Base

Accelerated Aging (3
Cycles, -10°C to 45°C)

O/W Cream No separation Pass (No significant changes)
W/O Lotion No separation Pass (No significant changes)
Anhydrous Gel No separation Pass (No significant changes)
Water-Based Serum Slight sedimentation Slight increase in viscosity

minor particle settling

« Interpretation: The dispersions in the O/W cream, W/O lotion, and anhydrous gel

demonstrate good stability. The water-based serum shows some signs of instability,

indicating that the dispersion technique may require further optimization.

V. Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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